Cas no 948996-05-2 (2-[(2-CHLORO-5-PYRIMIDINYL)METHYL]-1H-ISOINDOLE-1,3(2H)-DIONE)
948996-05-2 structure
Product Name:2-[(2-CHLORO-5-PYRIMIDINYL)METHYL]-1H-ISOINDOLE-1,3(2H)-DIONE
CAS No:948996-05-2
MF:C13H8ClN3O2
MW:273.674521446228
CID:5689725
Update Time:2023-10-13
2-[(2-CHLORO-5-PYRIMIDINYL)METHYL]-1H-ISOINDOLE-1,3(2H)-DIONE Chemical and Physical Properties
Names and Identifiers
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- 2-[(2-CHLORO-5-PYRIMIDINYL)METHYL]-1H-ISOINDOLE-1,3(2H)-DIONE
- Reaxys ID: 18895542
- 1H-Isoindole-1,3(2H)-dione, 2-[(2-chloro-5-pyrimidinyl)methyl]-
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- Inchi: 1S/C13H8ClN3O2/c14-13-15-5-8(6-16-13)7-17-11(18)9-3-1-2-4-10(9)12(17)19/h1-6H,7H2
- InChI Key: UPTIDSXFMRSSBW-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C(=O)N1CC1=CN=C(Cl)N=C1
Experimental Properties
- Density: 1.526±0.06 g/cm3(Predicted)
- Melting Point: 182-183 °C(Solv: ethanol (64-17-5))
- Boiling Point: 495.0±28.0 °C(Predicted)
- pka: -1.71±0.22(Predicted)
2-[(2-CHLORO-5-PYRIMIDINYL)METHYL]-1H-ISOINDOLE-1,3(2H)-DIONE Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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